Cas no 17380-18-6 (3-Formyl-1H-indole-5-carbonitrile)
17380-18-6 structure
Product Name:3-Formyl-1H-indole-5-carbonitrile
CAS No:17380-18-6
MF:C10H6N2O
MW:170.16744184494
MDL:MFCD01719101
CID:180306
PubChem ID:28504
Update Time:2025-04-19
3-Formyl-1H-indole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carbonitrile,3-formyl-
- 3-Formylindole-5-carbonitrile
- 5-cyano-3-formylindole
- INDOLE-5-CARBONITRILE,3-FORMYL
- 5-Cyanoindole-3-carboxaldehyde
- 3-Formyl-1H-indole-5-carbonitrile
- RARECHEM AH BS 0094
- 5-CYANOINDOLE-3-ALDEHYDE
- 3-Formyl-5-cyano-1H-indole
- 3-formyl-indole-5-carbonitril
- 5-CYANOINDOLE-3-CARBOXYALDEHYDE
- 5-Cyano-1H-indole-3-carboxaldehyde
- 5-Cyano-3-formyl indole
- INDOLE-5-CARBONITRILE, 3-FORMYL-
- 1H-Indole-5-carbonitrile, 3-formyl-
- 5-Cyanoindole-3-carbaldehyde
- NVBCFOQYDFKXJJ-UHFFFAOYSA-N
- 5-Cyano-1H-
- 3-ForMyl-1H-indole-5-carbonitrile 97%
- Z1255373027
- EN300-107720
- AB01328762-02
- BRN 0389069
- NCGC00337484-01
- MFCD01719101
- DS-0053
- DTXSID00169661
- AM20060527
- SY056966
- 17380-18-6
- CS-W019424
- SB15258
- C-8870
- TETRAMETHYLAMMONIUMTRIBROMIDE
- FT-0646953
- 3-Formyl-1H-indole-5-carbonitrile, 97%
- 5-22-06-00313 (Beilstein Handbook Reference)
- A811570
- AKOS005259085
- SCHEMBL2535253
- DB-001524
- ALBB-035494
- STK649226
- BBL029455
-
- MDL： MFCD01719101
- Inchi： 1S/C10H6N2O/c11-4-7-1-2-10-9(3-7)8(6-13)5-12-10/h1-3,5-6,12H
- InChI Key： NVBCFOQYDFKXJJ-UHFFFAOYSA-N
- SMILES： O=CC1=CNC2C=CC(C#N)=CC=21
- BRN： 0389069
Computed Properties
- Exact Mass: 170.04800
- Monoisotopic Mass: 170.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 56.6
Experimental Properties
- Color/Form: White to off white crystalline powder
- Density: 11.33
- Melting Point: 248-253 °C
- Boiling Point: 429.6°C at 760 mmHg
- Flash Point: 213.6 °C
- Refractive Index: 1.674
- PSA: 56.65000
- LogP: 1.85208
3-Formyl-1H-indole-5-carbonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H317-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-43
- Safety Instruction： S26; S36/37
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
- Risk Phrases：R20/21/22
- Safety Term：S26-36/37
3-Formyl-1H-indole-5-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Formyl-1H-indole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM103105-10g |
5-Cyanoindole-3-carboxyaldehyde |
17380-18-6 | 95%+ | 10g |
$127 | 2021-08-06 | |
| Chemenu | CM103105-25g |
5-Cyanoindole-3-carboxyaldehyde |
17380-18-6 | 95%+ | 25g |
$220 | 2021-08-06 | |
| Chemenu | CM103105-100g |
5-Cyanoindole-3-carboxyaldehyde |
17380-18-6 | 95%+ | 100g |
$636 | 2021-08-06 | |
| Fluorochem | 076601-1g |
5-Cyanoindole-3-carboxyaldehyde |
17380-18-6 | 95% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 076601-5g |
5-Cyanoindole-3-carboxyaldehyde |
17380-18-6 | 95% | 5g |
￡56.00 | 2022-03-01 | |
| Fluorochem | 076601-10g |
5-Cyanoindole-3-carboxyaldehyde |
17380-18-6 | 95% | 10g |
￡101.00 | 2022-03-01 | |
| Fluorochem | 076601-25g |
5-Cyanoindole-3-carboxyaldehyde |
17380-18-6 | 95% | 25g |
￡190.00 | 2022-03-01 | |
| Alichem | A199000215-10g |
5-Cyanoindole-3-carboxaldehyde |
17380-18-6 | 97% | 10g |
$182.46 | 2022-04-02 | |
| Alichem | A199000215-25g |
5-Cyanoindole-3-carboxaldehyde |
17380-18-6 | 97% | 25g |
$349.09 | 2022-04-02 | |
| TRC | B414218-10mg |
3-Formyl-1H-indole-5-carbonitrile |
17380-18-6 | 10mg |
$ 50.00 | 2022-06-07 |
3-Formyl-1H-indole-5-carbonitrile Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
17380-18-6 (3-Formyl-1H-indole-5-carbonitrile) Related Products
- 52562-50-2(5-methyl-1H-indole-3-carbaldehyde)
- 4771-48-6(4-Methyl-1H-indole-3-carbaldehyde)
- 110370-43-9(1H-Indole-3,6-dicarboxaldehyde,1-(2,6-dichlorophenyl)-2,3-dihydro-2-oxo-, 3,6-dioxime)
- 83783-33-9(3-formyl-1H-Indole-6-carbonitrile)
- 487-89-8(Indole-3-carboxaldehyde)
- 4877-89-8(INDOLE-3-CARBOXALDEHYDE)
- 4771-49-7(6-methyl-1H-indole-3-carbaldehyde)
- 1093452-52-8(Indole-3-carboxaldehyde-13C)
- 682802-87-5(INDOLE-3,5-DIALDEHYDE)
- 467451-63-4(3-Formyl-1H-indole-7-carbonitrile)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
